molecular formula C18H19NO2 B249856 3,4-dihydroisoquinolin-2(1H)-yl(4-ethoxyphenyl)methanone

3,4-dihydroisoquinolin-2(1H)-yl(4-ethoxyphenyl)methanone

Cat. No. B249856
M. Wt: 281.3 g/mol
InChI Key: JSCIRVQFJPGXLS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3,4-dihydroisoquinolin-2(1H)-yl(4-ethoxyphenyl)methanone, also known as DIQM, is a chemical compound that has been widely studied for its potential applications in scientific research.

Mechanism of Action

3,4-dihydroisoquinolin-2(1H)-yl(4-ethoxyphenyl)methanone is believed to act as a partial agonist at the dopamine D3 receptor, meaning that it can activate the receptor to a lesser extent than a full agonist. This mechanism of action may make 3,4-dihydroisoquinolin-2(1H)-yl(4-ethoxyphenyl)methanone useful for studying the role of the dopamine D3 receptor in various physiological and pathological processes.
Biochemical and physiological effects:
Studies have shown that 3,4-dihydroisoquinolin-2(1H)-yl(4-ethoxyphenyl)methanone can modulate the activity of the dopamine D3 receptor in a dose-dependent manner, leading to changes in neurotransmitter release and neuronal activity. Additionally, 3,4-dihydroisoquinolin-2(1H)-yl(4-ethoxyphenyl)methanone has been shown to have anti-inflammatory properties, which may make it useful for studying the role of inflammation in various diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 3,4-dihydroisoquinolin-2(1H)-yl(4-ethoxyphenyl)methanone in lab experiments is that it has a high affinity for the dopamine D3 receptor, making it a useful tool for studying the role of this receptor in various physiological and pathological processes. However, one limitation of using 3,4-dihydroisoquinolin-2(1H)-yl(4-ethoxyphenyl)methanone is that it may have off-target effects on other receptors, which could complicate the interpretation of experimental results.

Future Directions

There are many potential future directions for research on 3,4-dihydroisoquinolin-2(1H)-yl(4-ethoxyphenyl)methanone, including further studies on its mechanism of action, its potential therapeutic applications, and its use as a tool for studying the dopamine D3 receptor. Additionally, future studies could explore the effects of 3,4-dihydroisoquinolin-2(1H)-yl(4-ethoxyphenyl)methanone on other receptors and physiological systems, which could provide valuable insights into its broader pharmacological effects.

Synthesis Methods

3,4-dihydroisoquinolin-2(1H)-yl(4-ethoxyphenyl)methanone can be synthesized using a variety of methods, including the reaction of 4-ethoxybenzaldehyde with 1,2,3,4-tetrahydroisoquinoline in the presence of a catalyst such as piperidine. This method has been shown to produce high yields of 3,4-dihydroisoquinolin-2(1H)-yl(4-ethoxyphenyl)methanone with good purity.

Scientific Research Applications

3,4-dihydroisoquinolin-2(1H)-yl(4-ethoxyphenyl)methanone has been studied for its potential applications in a variety of scientific research fields, including neuroscience, pharmacology, and medicinal chemistry. In particular, 3,4-dihydroisoquinolin-2(1H)-yl(4-ethoxyphenyl)methanone has been shown to have potential as a ligand for the dopamine D3 receptor, which is involved in the regulation of mood, motivation, and reward.

properties

Product Name

3,4-dihydroisoquinolin-2(1H)-yl(4-ethoxyphenyl)methanone

Molecular Formula

C18H19NO2

Molecular Weight

281.3 g/mol

IUPAC Name

3,4-dihydro-1H-isoquinolin-2-yl-(4-ethoxyphenyl)methanone

InChI

InChI=1S/C18H19NO2/c1-2-21-17-9-7-15(8-10-17)18(20)19-12-11-14-5-3-4-6-16(14)13-19/h3-10H,2,11-13H2,1H3

InChI Key

JSCIRVQFJPGXLS-UHFFFAOYSA-N

SMILES

CCOC1=CC=C(C=C1)C(=O)N2CCC3=CC=CC=C3C2

Canonical SMILES

CCOC1=CC=C(C=C1)C(=O)N2CCC3=CC=CC=C3C2

Origin of Product

United States

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